N-[(5-cyclopropyl-1H-pyrazol-3-yl)methyl]-N,5-dimethyl-1-propyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[(3-cyclopropyl-1H-pyrazol-5-yl)methyl]-N,5-dimethyl-1-propylpyrazole-4-carboxamide
• InChI: InChI=1S/C16H23N5O/c1-4-7-21-11(2)14(9-17-21)16(22)20(3)10-13-8-15(19-18-13)12-5-6-12/h8-9,12H,4-7,10H2,1-3H3,(H,18,19)
• InChI Key: VRGDDPHFUWPRLL-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=C(C=N1)C(=O)N(C)CC2=CC(=NN2)C3CC3)C
• Molecular Formula: C16H23N5O
• Molecular Weight: 301.39 g/mol

Description

Synthesis Analysis

The synthesis of N-[(5-cyclopropyl-1H-pyrazol-3-yl)methyl]-N,5-dimethyl-1-propyl-1H-pyrazole-4-carboxamide and related compounds often involves multi-step reactions, starting with the preparation of pyrazole derivatives. For example, compounds with similar structures have been synthesized through intramolecular cyclization and specific substitutions at the pyrazole ring, followed by further modifications to introduce additional functional groups (Rahmouni et al., 2014).

Molecular Structure Analysis

The molecular structure of such compounds is characterized by the arrangement of atoms and bonds within the molecule. X-ray diffraction studies are often employed to determine the exact structure, including the configuration of the pyrazole rings and the spatial orientation of the substituents. For instance, compounds with a pyrazole core have been structurally elucidated to reveal the precise arrangement of the functional groups and the overall molecular geometry (Karrouchi et al., 2020).